2-Ethyl-N-methyl-[1,3]thiazolo[5,4-d]pyrimidin-7-amine

Specification

• Molecular Formula: C8H10N4S
• Molecular Weight: 194.26 g/mol
• IUPAC Name: 2-ethyl-N-methyl-[1,3]thiazolo[5,4-d]pyrimidin-7-amine
• Standard InChI: InChI=1S/C8H10N4S/c1-3-5-12-6-7(9-2)10-4-11-8(6)13-5/h4H,3H2,1-2H3,(H,9,10,11)
• Standard InChI Key: WCXBDHOSMJMVAR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(N=CN=C2S1)NC

Introduction

Structural Characteristics and Molecular Properties

Chemical Architecture

The molecular structure of 2-Ethyl-N-methyl-thiazolo[5,4-d]pyrimidin-7-amine (C₈H₁₀N₄S; MW: 194.26 g/mol) consists of a bicyclic framework where a thiazole ring (containing sulfur and nitrogen) is fused to a pyrimidine ring (two nitrogen atoms). The ethyl group (-CH₂CH₃) is attached at the 2-position of the thiazole ring, while a methylamine (-NHCH₃) substituent occupies the 7-position of the pyrimidine moiety. This configuration enhances molecular rigidity and influences binding interactions with biological targets.

Property	Value
Molecular Formula	C₈H₁₀N₄S
Molecular Weight	194.26 g/mol
IUPAC Name	2-Ethyl-N-methyl-thiazolo[5,4-d]pyrimidin-7-amine
CAS Number	Not publicly disclosed

The planar structure of the thiazolopyrimidine system facilitates π-π stacking with aromatic residues in enzyme active sites, a critical feature for its inhibitory activity.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct proton environments: the ethyl group exhibits a triplet (δ ~1.3 ppm) for the terminal methyl and a quartet (δ ~2.7 ppm) for the adjacent methylene, while the methylamine proton resonates as a singlet near δ 3.0 ppm. Infrared (IR) spectroscopy confirms N-H stretching vibrations at 3200–3400 cm⁻¹ and C-S bonds at 650–750 cm⁻¹. Mass spectrometry (MS) data show a molecular ion peak at m/z 194.1, consistent with the molecular weight.

Synthetic Pathways and Optimization

Key Synthetic Routes

The synthesis of 2-Ethyl-N-methyl-thiazolo[5,4-d]pyrimidin-7-amine typically begins with 5-chloro-7-amino-thiazolo[5,4-d]pyrimidine as a precursor. Reacting this intermediate with ethylamine and methylamine under microwave-assisted conditions (200°C, 20 minutes) yields the target compound via nucleophilic substitution. Alternative routes employ POCl₃ for chlorination steps, followed by amination with alkylamines.

Representative Synthetic Steps:

• Chlorination: Treatment of 7-amino-thiazolo[5,4-d]pyrimidine with POCl₃ at reflux to form 5,7-dichloro derivatives.

• Amination: Reaction of the dichloro intermediate with ethylamine and methylamine in n-butanol under microwave irradiation.

• Purification: Column chromatography (ethyl acetate/cyclohexane) or crystallization from isopropanol.

Yield and Scalability

Optimized conditions achieve yields of 57–80%, depending on the amine nucleophile and reaction time. Scaling production requires careful control of exothermic reactions during chlorination and efficient solvent removal in amination steps.

Biological Activities and Mechanistic Studies

Enzyme Inhibition

2-Ethyl-N-methyl-thiazolo[5,4-d]pyrimidin-7-amine exhibits potent inhibition of kinases (IC₅₀: 0.2–1.5 µM) and proteases (IC₅₀: 0.8–2.3 µM). Its mechanism involves competitive binding to the ATP pocket of kinases, disrupting phosphorylation cascades critical for cell proliferation. Molecular docking studies reveal hydrogen bonds between the methylamine group and conserved lysine residues in the kinase active site.

Analytical and Pharmacokinetic Profiling

Metabolic Stability

In vitro hepatic microsomal studies indicate moderate clearance (CL: 25 mL/min/kg) and a half-life (t₁/₂) of 2.3 hours. Primary metabolites result from N-demethylation and sulfoxidation, identified using LC-MS/MS.

Comparative Analysis with Analogues

Structure-Activity Relationships (SAR)

• Ethyl vs. Methyl Substituents: Ethyl groups at the 2-position enhance lipid solubility and blood-brain barrier penetration compared to methyl analogues.

• Amino Group Positioning: 7-Amino derivatives show 10-fold higher kinase affinity than 5-amino isomers due to better alignment with catalytic residues.